Cas no 1269152-01-3 (2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1269152-01-3
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 5039461
• PubChem ID: 50988674
• Update Time: 2026-02-28

2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)cyclopropan-1-amine hydrochloride
• D85587
• CS-0162886
• BS-47268
• EN300-72383
• 2-(2-Fluorophenyl)cyclopropan-1-amine HCl
• AKOS008138769
• 1269152-01-3
• 2-(2-fluorophenyl)cyclopropanamine;hydrochloride
• 2-(2-fluorophenyl)cyclopropanamine hydrochloride
• 2-(2-fluorophenyl)cyclopropan-1-amine;hydrochloride
• 2-(2-fluorophenyl)cyclopropan-1-aminehydrochloride
• 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C9H10FN.ClH/c10-8-4-2-1-3-6(8)7-5-9(7)11;/h1-4,7,9H,5,11H2;1H
• InChI Key： FTBWFKALQNGCQS-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1CC1N

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride

Introduction to 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 1269152-01-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1269152-01-3, is a structurally unique compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its distinctive pharmacophoric features. The presence of a fluorophenyl moiety and a cyclopropanamine core imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents. This article explores the compound's chemical characteristics, its potential applications in drug discovery, and its relevance to contemporary research advancements.

The molecular structure of 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride consists of a cyclopropane ring substituted with an amine group at the 1-position and a fluorophenyl group at the 2-position. The cyclopropane ring is known for its rigid three-membered carbon framework, which can enhance binding affinity and metabolic stability in drug candidates. The fluorophenyl substituent introduces electronic and steric effects that can modulate receptor interactions, making it an attractive feature for medicinal chemists seeking to optimize pharmacological activity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve drug-like properties such as lipophilicity, bioavailability, and metabolic stability. The fluorine atom's electron-withdrawing nature can enhance binding interactions by increasing partial positive charge on the aromatic ring, while also reducing susceptibility to metabolic degradation. This has led to extensive research into fluorinated derivatives as potential therapeutics across various disease areas, including oncology, neurology, and infectious diseases.

The amine hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in both in vitro and in vivo studies. This solubility profile is critical for pharmaceutical applications, as it allows for efficient formulation and administration of drug candidates. Additionally, the hydrochloride salt can improve the compound's stability during storage and transportation, making it a practical choice for industrial-scale production.

One of the most compelling aspects of 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride is its potential as a lead compound for the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The rigid cyclopropane ring can mimic the transition state of substrate binding, enhancing interactions with kinase active sites. Furthermore, the fluorine atom's ability to engage in hydrogen bonding or π-stacking interactions can further refine binding affinity.

Recent studies have highlighted the utility of cyclopropanamine derivatives in targeting protein-protein interactions (PPIs), which are often challenging to inhibit with traditional small-molecule drugs. The structural rigidity of the cyclopropane ring provides a scaffold that can precisely fit into PPI interfaces, disrupting critical interactions necessary for disease progression. For instance, research has demonstrated that analogs of this compound exhibit inhibitory activity against certain kinases by occupying conserved pockets within their active sites.

The fluorophenyl group further enhances these interactions by modulating electronic properties and steric hindrance around the binding site. Fluorine atoms can participate in weak but crucial non-covalent interactions such as halogen bonding or dipole-dipole interactions, which can improve binding specificity. These features make 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride a promising candidate for designing next-generation inhibitors with improved selectivity and reduced off-target effects.

Advances in computational chemistry have also facilitated the rational design of derivatives based on this scaffold. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and optimize pharmacokinetic profiles before experimental synthesis. This approach has accelerated the discovery process by allowing rapid evaluation of numerous analogs based on 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride, thereby identifying lead compounds with enhanced potency and selectivity.

In addition to its applications in oncology, this compound has shown promise in other therapeutic areas. For example, preliminary studies suggest that derivatives may interact with neurotransmitter receptors, making them potential candidates for treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The ability of fluorinated aromatic compounds to cross the blood-brain barrier efficiently further underscores their relevance in central nervous system (CNS) drug development.

The synthesis of 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards required for pharmaceutical applications. Key synthetic strategies include palladium-catalyzed cross-coupling reactions to introduce the fluorophenyl moiety onto a pre-formed cyclopropanamine backbone. These reactions are typically conducted under mild conditions with high yields, ensuring scalability for industrial production.

The role of fluorine chemistry in medicinal chemistry cannot be overstated, as it continues to drive innovation across multiple therapeutic domains. The unique electronic properties of fluorine allow for fine-tuning of physicochemical properties such as pKa values, lipophilicity indices (logP), and metabolic stability (e.g., resistance to cytochrome P450-mediated oxidation). These attributes are critical for optimizing drug candidates throughout their development pipeline.

As research progresses, novel methodologies for incorporating fluorine atoms into drug molecules are being developed to expand synthetic possibilities further. Techniques such as transition-metal-catalyzed C-F bond formation enable access to previously inaccessible fluorinated scaffolds derived from 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride, expanding its utility as a building block for diverse therapeutic applications.

The growing body of evidence supporting the use of fluorinated compounds in drug discovery underscores their importance as pharmacological tools. By leveraging structural features such as those found in 2-(2-Fluorophenyl)cyclopropan-1-amine hydrochloride, researchers continue to push boundaries toward developing safer and more effective treatments for complex diseases worldwide.